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Compound of Interest

Compound Name: 4-Butyl-2-methylaniline

Cat. No.: B126901

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive literature review of 4-Butyl-2-methylaniline (BMA),
comparing its known properties and biological implications with those of structurally similar
aniline derivatives. Due to a notable scarcity of direct comparative studies in publicly available
literature, this review synthesizes data from individual compound assessments, safety data
sheets, and broader toxicological studies on substituted anilines to infer potential structure-
activity relationships.

Physicochemical Properties: A Comparative
Overview

The physicochemical properties of anilines, such as lipophilicity (indicated by logP), are critical
determinants of their absorption, distribution, metabolism, and excretion (ADME) profiles. The
table below summarizes key computed properties for 4-Butyl-2-methylaniline and selected
analogs, including its isomer 4-butylaniline and the parent compound, aniline.
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Molecular Weight (

Compound Molecular Formula Calculated logP
g/mol )
4-Butyl-2-
- C11H17N 163.26 3.2
methylaniline
4-Butylaniline C1oH1sN 149.23 2.8
2-(tert-Butyl)-4-
o C11H17N 163.26 3.2
methylaniline
Aniline CsH7N 93.13 0.9

Data sourced from
PubChem entries for

each compound.[1][2]

Comparative Toxicity Analysis

Aniline and its derivatives are well-known for their potential toxicity, primarily targeting the

hematopoietic system and spleen.[3] Effects can include methemoglobinemia, which impairs

oxygen delivery to tissues, and hemolysis (destruction of red blood cells).[4] The data below,

compiled from various safety data sheets (SDS) and toxicological studies, provides a

comparative snapshot of the known hazards.

Disclaimer: The following data is aggregated from different sources and methodologies. Direct

comparison of absolute values should be approached with caution, as experimental conditions

vary. The primary utility is in observing the general toxicity classifications and trends.
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GHS
Classification Acute Oral Aquatic Organism /
Compound o o
(Oral, Dermal, Toxicity Toxicity (LC50) Source
Inhalation)
Toxic if
4-Butyl-2- swallowed, in ) )
. ) ] No data available  No data available = SDS[5]
methylaniline contact with skin
or if inhaled.
Toxic if Harmful to
» swallowed, in ) aquatic life with
4-Butylaniline ) ) No data available ) SDS[4]
contact with skin long lasting
or if inhaled.[4] effects.[4]
Toxic if Very toxic to
- swallowed, in Estimate: 100.1 aquatic life with
N-Methylaniline ] ] ] SDSI6]
contact with skin mg/kg long lasting
or if inhaled.[6] effects.[6]
4-tert- No GHS data ] Daphnia
. ] No data available  0.98 mg/L (48h)
Butylaniline available magna[3]
N ] 310 mg/kg ]
4-Chloroaniline Toxic 1.8 mg/L (96h) Zebrafish
(LD50, rat)
) . ] 750 mg/kg ]
4-Nitroaniline Toxic 24 mg/L (96h) Zebrafish
(LD50, rat)

Metabolism and Inferred Structure-Activity
Relationships

The primary metabolic pathway for many aniline derivatives in vivo is N-acetylation, a

biotransformation process that typically reduces toxicity. The rate and extent of this process

can be significantly influenced by the compound's structure.

One key finding from studies on substituted anilines is that substituents in the ortho position

(adjacent to the amino group) can sterically hinder the acetylation process. It is therefore

hypothesized that the 2-methyl group in 4-Butyl-2-methylaniline impedes its acetylation
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compared to its unhindered isomer, 4-butylaniline. This could potentially lead to differences in
its metabolic profile, clearance rate, and toxicity.

Metabolism of Substituted Anilines

Substituted Aniline
(e.g., 4-Butylaniline)

N-acetyltransferase
(Sterically Hindered)

N-acetyltransferase|
|
|

N-Acetyl-Aniline
(Metabolite)

Click to download full resolution via product page

Caption: Postulated metabolic pathway of anilines via acetylation.

Representative Experimental Protocols

While specific experimental data for 4-Butyl-2-methylaniline is limited, the following protocol
for determining acute toxicity in zebrafish (based on methodologies used for other substituted
anilines) serves as a standard model for evaluating compounds in this class.

Protocol: Acute Fish Toxicity Test (Zebrafish, 96h LC50)

o Acclimatization: Adult zebrafish (Danio rerio) are acclimated to laboratory conditions for at
least one week prior to testing.

o Test Substance Preparation: Stock solutions of the test aniline are prepared in a suitable
solvent. A series of nominal concentrations are prepared by diluting the stock solution in
reconstituted, aerated water.

o Exposure: Groups of fish (e.g., n=10 per group) are randomly assigned to different test
concentrations or a control (reconstituted water only). Fish are exposed in glass tanks under
a semi-static regime (daily renewal of test solutions) for 96 hours.
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» Observation: Mortality is recorded at 24, 48, 72, and 96 hours. Other signs of toxicity (e.g.,
loss of equilibrium, abnormal swimming) are also noted.

o Data Analysis: The 96-hour LC50 (the concentration lethal to 50% of the test organisms) and
its 95% confidence limits are calculated using appropriate statistical methods, such as probit
analysis.

o Chemical Analysis: The concentrations of the test substance in the water are analytically
verified at the beginning and end of the exposure period to confirm nominal concentrations.

Workflow for Zebrafish Acute Toxicity Assay

Concentrations
Expose Fish Groups Record Mortality Calculate LC50
-/, (24, 48, 72, 96h) (Probit Analysis)

Acclimatize
Zebrafish

Click to download full resolution via product page

Caption: Standard experimental workflow for an LC50 determination.

Noted Biological Activity

Literature indicates that 4-Butyl-2-methylaniline is utilized as a chemical intermediate in the
synthesis of more complex molecules with specific biological activities. Notably, it is used to
prepare substituted acetamides that function as antagonists of multidrug resistance (MDR)
proteins, which are targets in the treatment of drug-resistant cancers.[7][8] It is also a
component of SMIP004-7, a selective inhibitor of mitochondrial Complex I, which has shown
potent growth inhibition of triple-negative breast cancer xenografts in mice.[7][8] However,
guantitative data such as IC50 values for 4-Butyl-2-methylaniline itself in these contexts are
not provided in the reviewed literature.

Conclusion
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4-Butyl-2-methylaniline is an alkylated aniline derivative with established utility in chemical
synthesis and clear hazardous properties, consistent with other toxic anilines. The presence of
both a C4 chain at the para-position and a methyl group at the ortho-position distinguishes it
from simpler analogs. Based on established principles of structure-activity relationships, the 2-
methyl group likely influences its metabolic profile by sterically hindering N-acetylation.

A significant gap exists in the scientific literature regarding direct, side-by-side comparative
studies of 4-Butyl-2-methylaniline and its isomers. To fully elucidate its performance and
safety profile relative to other alkylated anilines, future research should focus on conducting
parallel assays for toxicity, metabolism, and biological activity under identical experimental
conditions. Such data would be invaluable for drug development professionals seeking to
understand and mitigate aniline-related toxicities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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